Cas no 326815-24-1 (1-(4-Butylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea)

• Product Name: 1-(4-Butylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea
• CAS No: 326815-24-1
• MF: C₁₈H₁₉ClF₃N₃S
• MW: 401.876772165298
• CID: 3167897
• PubChem ID: 84820014
• Update Time: 2025-05-26

1-(4-Butylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Butylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea
• AR-?08
• BJA08174
• 326815-24-1

• Inchi： 1S/C18H19ClF3N3S/c1-2-3-4-12-5-7-14(8-6-12)25-17(26)24-11-16-15(19)9-13(10-23-16)18(20,21)22/h5-10H,2-4,11H2,1H3,(H2,24,25,26)
• InChI Key： DCWKYNYKMCCWAE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1CNC(NC1C=CC(=CC=1)CCCC)=S

Computed Properties

• Exact Mass: 401.0940310Da
• Monoisotopic Mass: 401.0940310Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 69Ų

Additional information on 1-(4-Butylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea

Comprehensive Overview of 1-(4-Butylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea (CAS No. 326815-24-1)

1-(4-Butylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea (CAS No. 326815-24-1) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique thiourea moiety and trifluoromethylpyridine structure, exhibits remarkable potential in various applications. Its molecular formula, C₁₈H₁₉ClF₃N₃S, highlights its complex yet highly functionalized nature, making it a subject of interest for scientists and researchers worldwide.

The 1-(4-Butylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea compound is often discussed in the context of its synthetic pathways and biological activity. Recent studies have explored its role as a potential enzyme inhibitor, particularly in targeting specific metabolic pathways in pests or pathogens. This aligns with the growing demand for eco-friendly agrochemicals, as the compound’s structural features may offer selective toxicity, reducing environmental impact. Researchers are also investigating its structure-activity relationship (SAR) to optimize efficacy and safety profiles.

In the pharmaceutical arena, CAS No. 326815-24-1 has been examined for its ligand-binding properties, particularly in modulating receptor interactions. The presence of the trifluoromethyl group enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design. This has sparked interest in its potential as a lead compound for developing novel therapeutics, especially in areas like central nervous system (CNS) disorders or inflammatory diseases. Such applications are highly relevant given the current focus on precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of 1-(4-Butylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea involves multi-step reactions, often starting from 3-chloro-5-(trifluoromethyl)pyridine-2-carbaldehyde. Key steps include reductive amination and thiourea formation, with yields optimized through careful control of reaction conditions. The compound’s purification and characterization are typically achieved via techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 326815-24-1. As the chemical industry shifts toward green chemistry principles, researchers are evaluating the compound’s biodegradability and ecotoxicological profile. This aligns with broader trends such as sustainable agriculture and green synthesis, which dominate contemporary discourse. Additionally, its stability under various conditions is a key focus, as it impacts storage, handling, and application protocols.

In summary, 1-(4-Butylphenyl)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methyl)thiourea (CAS No. 326815-24-1) represents a versatile compound with promising applications in both agrochemical and pharmaceutical sectors. Its unique structural attributes, combined with ongoing research into its mechanistic pathways, position it as a valuable candidate for future innovations. As scientific advancements continue, this compound may play a pivotal role in addressing global challenges related to crop protection and human health.